Cas no 35160-10-2 (N-(2-methylphenyl)-4,5-dihydro-1,3-thiazol-2-amine)

N-(2-methylphenyl)-4,5-dihydro-1,3-thiazol-2-amine structure
35160-10-2 structure
Product Name:N-(2-methylphenyl)-4,5-dihydro-1,3-thiazol-2-amine
CAS No:35160-10-2
MF:C10H12N2S
MW:192.280680656433
CID:323001
PubChem ID:2064062
Update Time:2025-09-22

N-(2-methylphenyl)-4,5-dihydro-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • N-(2-methylphenyl)-4,5-dihydro-1,3-thiazol-2-amine
    • (4,5-DIHYDRO-THIAZOL-2-YL)-O-TOLYL-AMINE
    • (2-methylphenyl)-1,3-thiazolin-2-ylamine
    • AC1M15NU
    • AC1Q2NUK
    • Enamine_002233
    • SBB038353
    • HMS1400F11
    • Z56823074
    • CS-0218914
    • SCHEMBL11544897
    • N-(o-Tolyl)-4,5-dihydrothiazol-2-amine
    • DTXSID60366412
    • AKOS000115450
    • 35160-10-2
    • EN300-02452
    • MDL: MFCD02660230
    • Inchi: 1S/C10H12N2S/c1-8-4-2-3-5-9(8)12-10-11-6-7-13-10/h2-5H,6-7H2,1H3,(H,11,12)
    • InChI Key: KRKBAXHCIRTHOA-UHFFFAOYSA-N
    • SMILES: S1C(=NCC1)NC1C=CC=CC=1C

Computed Properties

  • Exact Mass: 192.07226
  • Monoisotopic Mass: 192.07211956g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 49.7Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 308.9±35.0 °C at 760 mmHg
  • Flash Point: 140.6±25.9 °C
  • PSA: 24.39
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

N-(2-methylphenyl)-4,5-dihydro-1,3-thiazol-2-amine Security Information

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